Lamivudine Acid-13C,15N2
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Description
Lamivudine Acid-13C,15N2 is an isotope of Lamivudine . Lamivudine is a reverse transcriptase inhibitor and an antiretroviral medication used to prevent and treat HIV/AIDS . It is also a nucleoside reverse transcriptase inhibitor (NRTI) that can inhibit HIV reverse transcriptase 1/2 and the reverse transcriptase of hepatitis B virus .
Molecular Structure Analysis
The molecular formula of Lamivudine Acid-13C,15N2 is C713CH9N15N2O4S . The molecular weight is 246.22 . The IUPAC name is 4-amino-1-(2R,5S)-2-[dideuterio(hydroxy)methyl]-1,3-oxathiolan-5-ylpyrimidin-2-one .Mechanism of Action
Safety and Hazards
Lamivudine is suspected of damaging fertility or the unborn child and may cause damage to organs through prolonged or repeated exposure . It is recommended to obtain special instructions before use, not to breathe dust/fume/gas/mist/vapors/spray, and to use personal protective equipment as required .
properties
CAS RN |
1391052-30-4 |
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Product Name |
Lamivudine Acid-13C,15N2 |
Molecular Formula |
C8H9N3O4S |
Molecular Weight |
246.216 |
IUPAC Name |
(2R,5S)-5-(4-amino-2-oxopyrimidin-1-yl)-1,3-oxathiolane-2-carboxylic acid |
InChI |
InChI=1S/C8H9N3O4S/c9-4-1-2-11(8(14)10-4)5-3-16-7(15-5)6(12)13/h1-2,5,7H,3H2,(H,12,13)(H2,9,10,14)/t5-,7+/m0/s1/i8+1,10+1,11+1 |
InChI Key |
PIIRVEZNDVLYQA-FDHQWECPSA-N |
SMILES |
C1C(OC(S1)C(=O)O)N2C=CC(=NC2=O)N |
synonyms |
(2R-cis)-5-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,3-oxathiolane-2-carboxylic Acid-13C,15N2; |
Origin of Product |
United States |
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